Cas no 1806318-26-2 (Ethyl 2-cyano-4-mercapto-6-methylbenzoate)

• Product Name: Ethyl 2-cyano-4-mercapto-6-methylbenzoate
• CAS No: 1806318-26-2
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 5006259
• Update Time: 2025-05-20

Ethyl 2-cyano-4-mercapto-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-mercapto-6-methylbenzoate

• Inchi： 1S/C11H11NO2S/c1-3-14-11(13)10-7(2)4-9(15)5-8(10)6-12/h4-5,15H,3H2,1-2H3
• InChI Key： HZEQQSSOIYLNKB-UHFFFAOYSA-N
• SMILES： SC1C=C(C#N)C(C(=O)OCC)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.4
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 2-cyano-4-mercapto-6-methylbenzoate

Ethyl 2-cyano-4-mercapto-6-methylbenzoate (CAS No. 1806318-26-2): An Overview of Its Structure, Properties, and Applications

Ethyl 2-cyano-4-mercapto-6-methylbenzoate (CAS No. 1806318-26-2) is a unique and versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its distinctive molecular structure, holds potential for a wide range of applications, from pharmaceutical development to advanced material synthesis.

The molecular formula of Ethyl 2-cyano-4-mercapto-6-methylbenzoate is C₁₁H₁₁NO₂S, with a molecular weight of approximately 225.27 g/mol. The compound features a benzene ring substituted with a cyano group (-CN), a mercapto group (-SH), and a methyl group (-CH₃). Additionally, the ethyl ester group (-COOEt) adds to its structural complexity and functional versatility.

The physical properties of Ethyl 2-cyano-4-mercapto-6-methylbenzoate are noteworthy. It is typically a solid at room temperature and exhibits low solubility in water but is soluble in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for various chemical reactions and processes in both laboratory and industrial settings.

In terms of chemical reactivity, the presence of the cyano group and mercapto group endows Ethyl 2-cyano-4-mercapto-6-methylbenzoate with unique properties. The cyano group can participate in nucleophilic addition reactions, while the mercapto group can engage in thiol-disulfide exchange reactions and metal coordination. These reactive functionalities make the compound valuable for synthesizing more complex molecules and for use in catalytic systems.

Recent research has highlighted the potential of Ethyl 2-cyano-4-mercapto-6-methylbenzoate in pharmaceutical applications. Studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound could inhibit the growth of certain cancer cell lines by interfering with key signaling pathways.

In materials science, Ethyl 2-cyano-4-mercapto-6-methylbenzoate has been explored for its potential in developing functional materials. The presence of the mercapto group allows for the formation of self-assembled monolayers (SAMs) on gold surfaces, which can be used to create highly ordered nanostructures with applications in sensors and electronic devices. Additionally, the compound's ability to form coordination complexes with metal ions makes it a candidate for designing metallopolymers with tunable properties.

The synthesis of Ethyl 2-cyano-4-mercapto-6-methylbenzoate typically involves multi-step processes that include functional group transformations and protective group manipulations. One common synthetic route involves starting from an appropriate substituted benzene derivative and sequentially introducing the cyano, mercapto, and ethyl ester groups through well-established chemical reactions such as nucleophilic substitution and esterification.

The safety profile of Ethyl 2-cyano-4-mercapto-6-methylbenzoate is an important consideration for its practical use. While it is not classified as a hazardous material under current regulations, proper handling precautions should be taken due to its reactive functional groups. It is recommended to handle the compound in well-ventilated areas and to use personal protective equipment such as gloves and goggles.

In conclusion, Ethyl 2-cyano-4-mercapto-6-methylbenzoate (CAS No. 1806318-26-2) is a multifaceted organic compound with significant potential in both pharmaceutical development and materials science. Its unique molecular structure provides a foundation for further research and innovation, making it an exciting area of study for scientists and researchers worldwide.